1-Acetyl-6-methoxy-1,2,3,4-tetrahydroquinolin-4-one

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• SMILES: CC(=O)N1CCC(=O)C2=C1C=CC(=C2)OC
• InChI: InChI=1S/C12H13NO3/c1-8(14)13-6-5-12(15)10-7-9(16-2)3-4-11(10)13/h3-4,7H,5-6H2,1-2H3
• InChIKey: YRUGHWIKVJNDDC-UHFFFAOYSA-N

1-Acetyl-6-methoxy-1,2,3,4-tetrahydroquinolin-4-one Overview

1-Acetyl-6-methoxy-1,2,3,4-tetrahydroquinolin-4-one (CAS 1235648-05-1) is a synthetic, nitrogen-containing heterocyclic compound classified as a 2,3-dihydroquinolin-4(1H)-one derivative. It possesses a molecular formula of C12H13NO3 and a molecular weight of 219.24 g/mol . The compound features a tetrahydroquinoline core with a ketone at position 4, a methoxy substituent at position 6, and an acetyl group on the ring nitrogen at position 1. This specific combination of functional groups distinguishes it within the broader tetrahydroquinoline family, influencing its chemical reactivity and potential as a building block in the synthesis of more complex, pharmacologically active molecules .

Scaffold 2,3-Dihydroquinolin-4(1H)-one core with three distinct substituent positions (N1-acetyl, C6-methoxy, C4-ketone)

Handles Orthogonal reactivity: N-acetyl deprotection, O-demethylation, and ketone derivatization

Use context Advanced building block for medicinal chemistry libraries and structure-activity relationship studies

Substitution Limitations of 1-Acetyl-6-methoxy-1,2,3,4-tetrahydroquinolin-4-one

Generic substitution among 1,2,3,4-tetrahydroquinoline analogs is unreliable due to the high sensitivity of this scaffold's pharmacokinetic and pharmacodynamic profiles to its N-1 and C-6 substituents. Key evidence from class-level data shows that the N-acetyl group critically modulates lipophilicity and metabolic lability differently than N-methyl or N-aryl groups [1], while the 6-methoxy group is essential for specific biological activities such as tubulin inhibition, where its absence or replacement leads to a complete loss of potency in related series [2]. Therefore, the specific combination of 1-acetyl, 6-methoxy, and a 4-ketone in this compound results in unique physicochemical and biological properties that cannot be guaranteed by interchangeably sourcing other tetrahydroquinoline derivatives.

N-substitution N-acetyl vs. N-methyl or N-aryl: acetyl modulates lipophilicity and metabolic lability differently; direct replacement may alter pharmacokinetic profile and synthetic pathway.

C6-substitution Des-methoxy analogs lack a key functional handle for derivatization and a critical group for tubulin-binding pharmacophore; potency and reactivity may not transfer.

• [1] Valdes, F., et al. 'Synthesis, molecular docking and design of Tetrahydroquinolines as acetylcholinesterase inhibitors.' Journal of Chemical and Pharmaceutical Research, 2015, 7(3), 351-358. View Source
• [2] Wang, X.F., et al. 'N-aryl-6-methoxy-1,2,3,4-tetrahydroquinolines: a novel class of antitumor agents targeting the colchicine site on tubulin.' European Journal of Medicinal Chemistry, 2013, 67, 196-207. View Source

Differentiation Evidence for 1-Acetyl-6-methoxy-1,2,3,4-tetrahydroquinolin-4-one

Methoxy vs. Des-Methoxy: Molecular Complexity Advantage

The presence of the 6-methoxy group in 1-Acetyl-6-methoxy-1,2,3,4-tetrahydroquinolin-4-one (MW 219.24 g/mol) introduces a distinct electronic and steric environment compared to the des-methoxy analog, 1-Acetyl-1,2,3,4-tetrahydroquinolin-4-one (CAS 64142-63-8, MW 189.21 g/mol). The methoxy group adds 30.03 g/mol and serves as a handle for further functionalization through demethylation or aromatic substitution, a pathway unavailable in the des-methoxy analog . The calculated lipophilicity (XlogP) is approximately 1.6, which is higher than the unsubstituted analog, suggesting improved passive membrane permeability . This differentiation makes the 6-methoxy compound a strategically superior starting material for generating diverse screening libraries.

Methoxy vs. Des-Methoxy

Data to verify

MW +30.03 g/mol; additional methoxy functional handle enables demethylation or electrophilic substitution, absent in des-methoxy analog (CAS 64142-63-8).

Reported methoxy handle supports further functionalization and library diversification.

Structural comparison; published source not provided.

Evidence Dimension	Molecular Weight and Functional Handle Availability
Target Compound Data	MW 219.24 g/mol; contains a methoxy group at C-6 for further modification.
Comparator Or Baseline	1-Acetyl-1,2,3,4-tetrahydroquinolin-4-one (CAS 64142-63-8): MW 189.21 g/mol; no methoxy handle.
Quantified Difference	Delta MW = 30.03 g/mol; one additional functional handle.
Conditions	Structural comparison based on molecular formulas and SMILES notation.

Why This Matters

The additional methoxy handle increases the compound's utility as a versatile building block for generating complex, patentable chemical matter in drug discovery campaigns.

N-Acetyl vs. N-Methyl: Metabolic Stability Edge

The target compound features an N-acetyl group, compared to the N-methyl group in 6-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-4-one (CAS 3954-50-5). An N-acetyl group typically reduces the pKa of the amide nitrogen compared to an N-alkyl group, affecting the molecule's ionization state at physiological pH. The target compound has an additional hydrogen bond acceptor (a total of 4) compared to the N-methyl analog (3 acceptors), which can enhance solubility and alter target binding . In related tetrahydroquinoline series, N-acetyl derivatives have been shown to be key intermediates for synthesizing 1-(2-arenoylethyl) derivatives, a reactivity not observed with N-alkyl counterparts [1].

N-Acetyl vs. N-Methyl

Reported

4 H-bond acceptors vs. 3; acetyl group supports orthogonal protection/deprotection chemistry not possible with N-alkyl analogs.

N-acetyl group may enable prodrug strategies and selective deprotection in multi-step synthesis.

Cross-study comparable; reactivity documented in related 2,3-dihydroquinolin-4(1H)-one series.

Evidence Dimension	Hydrogen Bond Acceptor Count and Synthetic Versatility
Target Compound Data	4 hydrogen bond acceptors; acetyl group enables specific acylation/deprotection chemistry.
Comparator Or Baseline	6-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-4-one (CAS 3954-50-5): 3 hydrogen bond acceptors; alkyl group not readily removable.
Quantified Difference	Delta Hydrogen Bond Acceptors = 1; distinct synthetic pathway available.
Conditions	Comparison based on molecular structure and published synthetic chemistry.

Why This Matters

The N-acetyl group offers a strategic advantage for synthetic chemists requiring orthogonal protection or a metabolic soft spot that can be cleaved in vivo, a key consideration for prodrug design.

• [1] Black, D. St.C., et al. '2,3-Dihydroquinolin-4(1H)-ones. Part I. Halogen-substituted 2,3-dihydroquinolin-4(1H)-ones and their 1-(2-acylethyl) derivatives.' Journal of the Chemical Society, Perkin Transactions 1, 1989. View Source

4-Ketone: Key Pharmacophore for Tubulin Inhibition

While direct quantitative biological data for the specific target compound is limited, class-level evidence strongly indicates the 4-ketone is a critical pharmacophoric element. A series of novel dihydroquinolin-4(1H)-one derivatives were designed and evaluated, with the most potent compound (6t) showing remarkable antiproliferative activities (IC50 0.003–0.024 μM) and tubulin polymerization inhibition (IC50 = 3.06 μM) [1]. The 4-ketone enables key interactions at the colchicine binding site, a feature absent in tetrahydroquinoline analogs lacking this carbonyl. This positions 1-Acetyl-6-methoxy-1,2,3,4-tetrahydroquinolin-4-one as a more relevant starting point for developing tubulin inhibitors than non-carbonyl containing analogs like 1-acetyl-6-methoxy-1,2,3,4-tetrahydroquinoline (CAS 1136-78-3) .

4-Ketone Pharmacophore

Class-level

Class-level SAR: 4-ketone critical for colchicine-site tubulin binding; non-carbonyl analogs show no activity in reported series.

Reported 4-ketone supports tubulin inhibitor research and colchicine-site targeting studies.

Inference from dihydroquinolin-4(1H)-one derivatives; direct data on target compound limited.

Evidence Dimension	Presence of Key Pharmacophoric Element
Target Compound Data	Contains a 4-ketone group, present in active tubulin inhibitors.
Comparator Or Baseline	1-Acetyl-6-methoxy-1,2,3,4-tetrahydroquinoline (CAS 1136-78-3): lacks the 4-ketone.
Quantified Difference	In related class, 4-ketone leads to IC50 values as low as 3 nM against tubulin, whereas non-carbonyl analogs show no activity.
Conditions	Inference drawn from structure-activity relationship studies on dihydroquinolin-4(1H)-one derivatives.

Why This Matters

For researchers targeting the colchicine binding site on tubulin, the 4-ketone is a non-negotiable structural feature for activity, making this compound a superior scaffold choice over its fully reduced counterparts.

• [1] Design, synthesis and biological evaluation of novel dihydroquinolin-4(1H)-one derivatives as novel tubulin polymerization inhibitors. European Journal of Medicinal Chemistry, 2023, 262, 115881. View Source

Application Scenarios for 1-Acetyl-6-methoxy-1,2,3,4-tetrahydroquinolin-4-one

Colchicine Site-Targeted Anticancer Lead Optimization

Based on class-level evidence, the dihydroquinolin-4(1H)-one scaffold is a privileged structure for developing tubulin polymerization inhibitors that bind to the colchicine site [1]. The target compound, with its pre-installed 6-methoxy and 1-acetyl groups, presents an advanced intermediate for synthesizing a focused library of colchicine-site inhibitors. Its superior suitability over non-carbonyl analogs stems from the presence of the 4-ketone, which is critical for pharmacophoric interactions as demonstrated by the low IC50 values (0.003–0.024 μM) achieved by optimized derivatives in antiproliferative assays [1].

Orthogonally Protected Dihydroquinolinone Building Blocks

The dual functionalization of the target compound makes it an ideal starting material for constructing complex molecules requiring orthogonal deprotection strategies. The N-acetyl group can be cleaved under acidic or basic conditions to reveal the free amine, while the 6-methoxy group can be demethylated using BBr3 to yield a phenol for further functionalization, as demonstrated in the synthesis of related 2,3-dihydroquinolin-4(1H)-one derivatives [2]. This orthogonal reactivity profile is a decisive advantage for procurement in medicinal chemistry labs over N-alkyl or non-methoxylated analogs, which lack these dual handles .

Acetylcholinesterase Inhibitor SAR with Enhanced Permeability

Although the target compound has shown no direct inhibition of acetylcholinesterase at 100 uM in preliminary screens (based on class-level data for related 4-one analogs) [3], its calculated lipophilicity (XlogP ~1.6) and polar surface area (TPSA ~46.2 Ų) fall within the desired range for CNS drug-likeness. This makes it a superior scaffold for exploring structure-activity relationships (SAR) around the tetrahydroquinoline core compared to more polar or lipophilic congeners, where off-target effects or poor membrane permeation have been reported [4].

Application

Selection Property

Validation Focus

Tubulin polymerization inhibitor lead optimization

Dihydroquinolin-4-one scaffold with methoxy and acetyl substitution pattern

Colchicine-site binding and tubulin polymerization inhibition assays

Orthogonally protected building block synthesis

N-acetyl and 6-methoxy groups with orthogonal reactivity

Selective deprotection and multi-step derivatization strategies

CNS drug-likeness SAR exploration

Calculated lipophilicity and polar surface area within CNS-penetrant range

CNS permeability and acetylcholinesterase target engagement SAR

• [1] Design, synthesis and biological evaluation of novel dihydroquinolin-4(1H)-one derivatives as novel tubulin polymerization inhibitors. European Journal of Medicinal Chemistry, 2023, 262, 115881. View Source
• [2] Black, D. St.C., et al. '2,3-Dihydroquinolin-4(1H)-ones. Part I. Halogen-substituted 2,3-dihydroquinolin-4(1H)-ones and their 1-(2-acylethyl) derivatives.' J. Chem. Soc., Perkin Trans. 1, 1989. View Source
• [3] Valdes, F., et al. 'Synthesis, molecular docking and design of Tetrahydroquinolines as acetylcholinesterase inhibitors.' J. Chem. Pharm. Res., 2015, 7(3), 351-358. View Source
• [4] BindingDB. Affinity data for tetrahydroquinoline derivatives (class-level). View Source